N-(2-iodophenyl)-3-methoxynaphthalene-2-carboxamide
Overview
Description
“N-(2-iodophenyl)-3-methoxy-2-naphthamide” is a complex organic compound. It contains an iodophenyl group (a phenyl ring with an iodine substitution), a methoxy group (an oxygen atom bonded to a methyl group), and a naphthamide group (a naphthalene ring bonded to an amide group). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the naphthamide group, the introduction of the iodophenyl group, and the addition of the methoxy group. The exact synthesis process would depend on the starting materials and the specific conditions used .Molecular Structure Analysis
The molecular structure of “N-(2-iodophenyl)-3-methoxy-2-naphthamide” would be characterized by the presence of the iodophenyl, methoxy, and naphthamide groups. The iodine atom would add significant weight to the molecule, and the presence of the amide group could lead to interesting intermolecular interactions .Chemical Reactions Analysis
The reactivity of “N-(2-iodophenyl)-3-methoxy-2-naphthamide” would be influenced by its functional groups. The iodophenyl group could undergo electrophilic aromatic substitution reactions, and the amide group could participate in condensation reactions. The methoxy group might also influence the reactivity of the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of “N-(2-iodophenyl)-3-methoxy-2-naphthamide” would be influenced by its molecular structure. The presence of the iodine atom could increase the molecular weight and possibly the boiling point of the compound. The amide group could form hydrogen bonds, influencing the compound’s solubility and melting point .Mechanism of Action
The mechanism of action of “N-(2-iodophenyl)-3-methoxy-2-naphthamide” would depend on its intended use. If it’s designed to be a drug, it would interact with biological targets in the body. If it’s intended to be a material or a chemical reagent, its mechanism of action would depend on its chemical properties .
Safety and Hazards
The safety and hazards associated with “N-(2-iodophenyl)-3-methoxy-2-naphthamide” would depend on its physical and chemical properties. As with any chemical compound, appropriate safety measures should be taken when handling it. This includes wearing appropriate personal protective equipment and following safe laboratory practices .
Future Directions
Properties
IUPAC Name |
N-(2-iodophenyl)-3-methoxynaphthalene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14INO2/c1-22-17-11-13-7-3-2-6-12(13)10-14(17)18(21)20-16-9-5-4-8-15(16)19/h2-11H,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAKJONCZOFIMBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC=CC=C3I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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